Cas no 1804765-93-2 (Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1804765-93-2
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4840407
• Update Time: 2025-07-01

Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O4/c1-17-8-6(3-14)15-4-5(9(16)18-2)7(8)19-10(11,12)13/h4H,3,14H2,1-2H3
• InChI Key： QWWULZJGDWAKNY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=CN=C(CN)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.8
• Topological Polar Surface Area: 83.7

Additional information on Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate

The compound Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804765-93-2) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound is characterized by its unique structural features, which include a pyridine ring substituted with various functional groups, such as an amino group, methoxy group, trifluoromethoxy group, and a methyl ester. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate in the development of novel herbicides and fungicides. The trifluoromethoxy group, in particular, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for agricultural applications. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced biological activity.

The synthesis of Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of the substituents through various organic reactions, such as nucleophilic substitution, electrophilic substitution, and esterification. The use of advanced catalytic systems has significantly improved the yield and purity of the final product, ensuring its suitability for large-scale production.

In terms of biological activity, Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate has demonstrated potent inhibitory effects against key enzymes involved in plant growth regulation. For instance, studies have shown that this compound can effectively inhibit acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This property makes it a valuable ingredient in herbicides designed to control weeds in agricultural settings.

Moreover, the compound's methoxy and trifluoromethoxy groups play a crucial role in modulating its pharmacokinetic properties. The methoxy group enhances solubility and absorption, while the trifluoromethoxy group improves metabolic stability. These characteristics are particularly advantageous in pharmaceutical applications, where maintaining consistent drug levels in the bloodstream is essential for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate under various environmental conditions. Molecular modeling studies have revealed that this compound exhibits high selectivity towards target enzymes, minimizing off-target effects and reducing potential toxicity to non-target organisms. This finding underscores its potential as a safer alternative to traditional agrochemicals.

In conclusion, Methyl 2-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1804765-93-2) is a versatile compound with wide-ranging applications in agriculture and medicine. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for developing innovative solutions to address challenges in crop protection and human health. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.